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Get Quote

Robinin, a flavonoid glycoside, is gaining research interest for its multi-target therapeutic potential. The

table below summarizes its key biological activities and experimental evidence.

Therapeutic Area

Proposed
Primary
Mechanism of
Action

Key Experimental
Findings

Effective
Doses (In
Vitro)

Effective
Doses (In
Vivo)

Oncology (Pancreatic
Cancer)

Inhibits TLR2-
PI3K-AKT

signaling pathway
[1]

↓ Cell proliferation (Mia-
PACA2, PANC-1); ↓

migration; ↓ EMT markers
(α-SMA, Snail); ↓

inflammation (IL-6, TNF-
α) [1]

1 µM [1] 50 mg/kg
(mouse

model) [1]

Cardiology
(Myocardial Injury)

Activates
AKT/GSK3β

signaling, reducing
oxidative stress &

ER-dependent
apoptosis [2]

↓ ROS generation; ↓
apoptosis; preserved cell

morphology & survival in
H9c2 cardiomyocytes and

rat models [2]

50 µg/mL
[2]

50 mg/kg
(rat model)

[2]
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Therapeutic Area

Proposed
Primary
Mechanism of
Action

Key Experimental
Findings

Effective
Doses (In
Vitro)

Effective
Doses (In
Vivo)

Cardiology
(Ischemia/Reperfusion)

Enhances Nrf2

anti-oxidative
function via

Akt/GSK3β/Fyn
pathway [3]

Reduced MI/RI injury in

hypercholesterolemic
rats; increased Akt

expression; ↓ Fyn &
GSK3β levels [3]

Information

missing

50 mg/kg

(rat model)
[3]

Neuropharmacology Modulates GABAA

receptors [4]

Anxiolytic, anticonvulsant,
and memory preservation

effects in adult zebrafish;
effects blocked by

flumazenil [4]

Not
applicable

4 - 40
mg/kg

(zebrafish
model) [4]

Detailed Experimental Protocols

Here are standardized protocols for key assays based on the cited research, which you can adapt for your

laboratory work.

Cell Proliferation Assay (CCK-8)

Objective: To evaluate the anti-proliferative effect of Robinin on cancer cell lines [1].
Materials:

Cell lines: e.g., Mia-PACA2, PANC-1.
Robinin: Dissolved in DMSO according to manufacturer's instructions [1].

Equipment: 96-well plate, CO₂ incubator, microplate reader.
Procedure:

Cell Seeding: Seed cells in 96-well plates at a density of 1 × 10⁴ cells/well in 100 µL of
medium. Incubate for 24 hours.

Treatment: Prepare serial dilutions of Robinin (e.g., 500 nM, 1 µM, 5 µM, 10 µM) in serum-free
medium. Replace the medium in the wells with the Robinin solutions. Include a vehicle control

(DMSO).

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC12417273/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12417273/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12417273/
https://pubmed.ncbi.nlm.nih.gov/39660673/
https://pubmed.ncbi.nlm.nih.gov/39660673/
https://pubmed.ncbi.nlm.nih.gov/39660673/
https://www.smolecule.com/products/s541733?utm_src=pdf-body
https://cancerci.biomedcentral.com/articles/10.1186/s12935-023-03167-3
https://www.smolecule.com/products/s541733?utm_src=pdf-body
https://cancerci.biomedcentral.com/articles/10.1186/s12935-023-03167-3
https://www.smolecule.com/products/s541733?utm_src=pdf-body
https://www.smolecule.com/products/s541733?utm_src=pdf-body
https://www.smolecule.com/products/s541733?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Agonist Rescue (Optional): To confirm target specificity, co-treat cells with Robinin (1 µM)

and a TLR2 agonist like CU-T12-9 [1].
Incubation and Detection: Incubate for 24, 48, and 72 hours. At each time point, add 10 µL of

CCK-8 solution to each well and incubate for 2 hours.
Measurement: Measure the absorbance at 450 nm using a microplate reader. Calculate cell

viability relative to the control group.

Wound Healing (Migration) Assay

Objective: To assess the inhibitory effect of Robinin on cell migration [1].
Procedure:

Cell Culture: Seed cells in a plate and culture until 100% confluent.
Wound Creation: Create a straight "wound" by scratching the monolayer with a sterile 200 µL

pipette tip.
Washing and Treatment: Gently wash the plate to remove detached cells. Add fresh serum-

free medium containing Robinin (1 µM) or vehicle control.
Imaging and Analysis: Capture images of the scratch at 0 hours and 24 hours under a phase-

contrast microscope. Measure the migration distance using image analysis software like
ImageJ.

In Vivo Model for Myocardial Ischemia/Reperfusion Injury

Objective: To evaluate the cardioprotective effect of Robinin in hypercholesterolemic rats [3].
Procedure:

Animal Model:
Use male Sprague-Dawley rats (8-10 weeks old).

Hypercholesterolemia Induction: Feed the animals a diet supplemented with 2%
cholesterol and 0.5% sodium cholate for 8 weeks [3].

Robinin Treatment: For the last two weeks, administer Robinin (50 mg/kg body weight)
via a suitable route.

Induction of MI/RI: After the treatment period, subject the animals to surgical induction of
myocardial ischemia followed by reperfusion.

Endpoint Analysis:
Hemodynamics: Record Left Ventricular Developed Pressure (LVDP) and Left

Ventricular End-Diastolic Pressure (LVEDP) [3].
Histopathology: Analyze heart tissue sections using H&E, Masson's Trichrome (MT),

and PAS staining.
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Molecular Analysis: Perform Western blotting to examine the expression of Akt, p-Akt,

GSK3β, Fyn, and Nrf2.

Analytical Method: HPLC Quantification of Robinin

For pharmacokinetic studies or quality control, robust analytical methods are essential. The table below

outlines a reported HPLC method for simultaneous determination of Robinin and its aglycone, Kaempferol

[5].

Parameter Specification

Column Platinum EPS C-18 (4.6 × 250 mm, 5 µm) [5]

Detection
Wavelength

380 nm [5]

Mobile Phase Solution A: 5% MeOH in phosphate buffer (0.01 M, pH 2.0). Solution B: THF: i-
PrOH: MeOH: H₂O (150:200:67.5:32.5). Ratio (A:B): 60:40 [5]

Linearity Range 25 – 1000 ng/mL (R² = 0.9997) [5]

Precision
(Intra-/Inter-day)

RSD 1.31 – 8.92% [5]

Mean Recovery 97.3 – 104.6% [5]

Signaling Pathway Visualizations

The following diagrams, generated using Graphviz DOT language, illustrate the key molecular pathways

modulated by Robinin as identified in the research.

Robinin Inhibits Pancreatic Cancer Progression
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Robinin Activates Cardioprotective Signaling
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Key Takeaways for Research and Development

Multi-Target Potential: Robinin's activity against pancreatic cancer, cardiac injury, and neurological
conditions highlights its broad therapeutic potential [1] [2] [4].

TLR2 as Key Target: In pancreatic cancer, Robinin's anti-proliferative and anti-metastatic effects are
linked to TLR2 inhibition and downstream suppression of PI3K-AKT signaling [1].

Cardioprotective Mechanisms: Robinin protects the heart by modulating the AKT/GSK3β axis,
enhancing Nrf2-driven antioxidant responses, and reducing ER stress-induced apoptosis [2] [3].

GABAergic Action: Its anxiolytic and anticonvulsant effects are mediated through interaction with the
GABAA receptor, similar to benzodiazepines but potentially with a better safety profile [4].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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